3-(methoxycarbonyl)oxolane-2-carboxylic acid
Description
3-(methoxycarbonyl)oxolane-2-carboxylic acid, also known as MOCO, is a compound used in the field of organic chemistry. It has a molecular formula of C7H10O5 and a molecular weight of 174.15 .
Synthesis Analysis
The synthesis of oxazolines, a class of compounds to which MOCO belongs, often involves a nucleophilic attack and an intramolecular cyclization . A strategy for oxazoline synthesis from carboxylic acids and amino alcohols has been established in the presence of a boronic acid catalyst .Molecular Structure Analysis
The molecular structure of MOCO consists of a five-membered oxolane ring with a methoxycarbonyl group and a carboxylic acid group attached .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methoxycarbonyl)oxolane-2-carboxylic acid involves the reaction of ethyl 2-oxo-4-methylpentanoate with methanol and sodium methoxide to form methyl 3-methoxycarbonyl-4-methylpentanoate. This intermediate is then reacted with ethyl chloroformate and sodium hydride to form ethyl 3-(methoxycarbonyl)oxolane-2-carboxylate, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "Ethyl 2-oxo-4-methylpentanoate", "Methanol", "Sodium methoxide", "Ethyl chloroformate", "Sodium hydride" ], "Reaction": [ "Step 1: Ethyl 2-oxo-4-methylpentanoate is reacted with methanol and sodium methoxide to form methyl 3-methoxycarbonyl-4-methylpentanoate.", "Step 2: Methyl 3-methoxycarbonyl-4-methylpentanoate is reacted with ethyl chloroformate and sodium hydride to form ethyl 3-(methoxycarbonyl)oxolane-2-carboxylate.", "Step 3: Ethyl 3-(methoxycarbonyl)oxolane-2-carboxylate is hydrolyzed to yield 3-(methoxycarbonyl)oxolane-2-carboxylic acid." ] } | |
CAS RN |
1824497-85-9 |
Product Name |
3-(methoxycarbonyl)oxolane-2-carboxylic acid |
Molecular Formula |
C7H10O5 |
Molecular Weight |
174.2 |
Purity |
50 |
Origin of Product |
United States |
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